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Compound of Interest

Compound Name: Fluparoxan (hydrochloride)

Cat. No.: B12382775

Get Quote

\ J

Introduction & Physicochemical Profile[1][2][3][4][5]

Fluparoxan hydrochloride is a potent, selective

-adrenoceptor antagonist.[1][2][3] As a hydrochloride salt, it exhibits favorable aqueous
solubility compared to its free base form, yet it requires specific handling to maintain stability in
solution, particularly for long-term storage or sensitive in vitro assays.[1]
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Compound Name

Fluparoxan hydrochloride

Synonyms

GR50360A, GR50360 HCI

CAS Number

105226-30-0 (Anhydrous), 139679-54-2

(Hemihydrate)

Molecular Formula

Molecular Weight

231.65 g/mol (Check batch-specific CoA for

hydration)

Appearance

White to off-white crystalline solid

Storage (Solid)

-20°C, desiccated, protected from light

Solubility Profile

The hydrochloride counter-ion significantly enhances the polarity of Fluparoxan, allowing for

high solubility in both organic solvents (DMSO) and aqueous media.[1]

Solubility Limit (

Solvent Comments
)
Excellent solubility.[1] Acidic
Water ~80 mg/mL (~345 mM)
pH (~4-5) due to HCI.[1]
Preferred for stock solutions
DMSO ~50 mg/mL (~215 mM) due to antimicrobial properties
and freeze-thaw stability.[1]
Volatile; less ideal for long-
Ethanol ~25 mg/mL (~108 mM)
term frozen storage.[1]
Solubility decreases in
PBS (pH 7.2) ~10 mg/mL buffered saline due to common

ion effect or pH shift.[1]
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Protocol 1: Preparation of Master Stock Solution
(DMSO)

Objective: Create a stable 100 mM Master Stock for long-term storage. Rationale: DMSO is the
gold standard for hydrophobic and salt-based small molecule storage because it prevents
hydrolysis and microbial growth at -80°C.[1]

Materials

e Fluparoxan HCI (Solid)[1]
e Anhydrous DMSO (Sigma-Aldrich or equivalent,

99.9%)[1]

e Vortex mixer[1]

o Amber glass vials (borosilicate) with Teflon-lined caps[1]

Workflow

o Calculate Mass/Volume: Determine the volume of DMSO required to achieve 100 mM based
on the specific mass of your powder.

Example: For 10 mg of Fluparoxan HCI (MW 231.65):

[1]

e Solubilization:
o Add the calculated volume of anhydrous DMSO to the vial containing the solid.[1]

o Critical Step: Vortex vigorously for 30-60 seconds. The solution should be clear and
colorless.

o Troubleshooting: If particles persist, sonicate in a water bath at 37°C for 5 minutes.

e Aliquot & Storage:
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o Dispense into small aliquots (e.g., 50

L) to avoid repeated freeze-thaw cycles.

o Store at -80°C (stable for 6 months) or -20°C (stable for 1 month).

Protocol 2: Aqueous Preparation & Serial Dilution[1]

Obijective: Dilute the Master Stock into aqueous assay media without precipitation. Challenge:
Direct injection of high-concentration DMSO stocks into aqueous buffers can cause "shock
precipitation” or local high concentrations that kill cells.[1]

Workflow Visualization
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Caption: Step-wise dilution strategy to minimize osmotic shock and solvent toxicity.

Step-by-Step Procedure

e Thaw: Thaw the DMSO stock aliquot at room temperature. Vortex briefly.
 Intermediate Dilution (100x Concentrated):
o Prepare an intermediate dilution in your assay buffer (e.g., PBS or HBSS).[1]
o Example: To make a 100

M intermediate from 100 mM stock:
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» Add 1

L Stock to 999
L Buffer.[1]

o Note: Fluparoxan HCI is highly water-soluble, so precipitation is unlikely here, but always
inspect for turbidity.[1]

e Final Working Solution:
o Dilute the intermediate solution into the final assay volume (e.g., cell culture media).[1]
o Ensure the final DMSO concentration is

to avoid solvent artifacts in biological data.[1]

Storage & Stability Guidelines

State Condition Stability Notes
i Store in a desiccator.

Solid Powder -20°C 2-3 Years ]

[1] Hygroscopic.
DMSO Stock -80°C 6 Months Use amber vials.[1]

Avoid freeze-thaw >3
DMSO Stock -20°C 1 Month )

times.[1]

Hydrolysis risk;
Aqueous Soln. 4°C < 24 Hours

prepare fresh daily.[1]

Important Handling Note: Fluparoxan HCl is a hydrochloride salt.[1] In unbuffered water, the pH
will be acidic.[1] If using for sensitive in vivo injections, neutralize slightly with dilute NaOH or
dissolve in PBS, but ensure the pH does not exceed 7.4 to prevent conversion to the less
soluble free base.[1]
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» MedChemExpress.Fluparoxan hydrochloride Product Information & Solubility. Retrieved from

[11[3][4]
o TargetMol.Fluparoxan hydrochloride Chemical Properties and Storage. Retrieved from [1]

e PubChem.Fluparoxan (Compound Summary). National Library of Medicine.[1] Retrieved
from [1]

» Tocris Bioscience.General Solubility Guidelines for Hydrochloride Salts. (Contextual
reference for salt handling). Retrieved from

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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